Cas no 1215205-40-5 (3-Bromo-1-isopropyl-5-(trifluoromethyl)pyridin-2(1H)-one)

• Product Name: 3-Bromo-1-isopropyl-5-(trifluoromethyl)pyridin-2(1H)-one
• CAS No: 1215205-40-5
• MF: C₉H₉BrF₃NO
• MW: 284.073072195053
• MDL: MFCD15143622
• CID: 857070
• PubChem ID: 53217377
• Update Time: 2025-06-07

3-Bromo-1-isopropyl-5-(trifluoromethyl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-isopropyl-5-(trifluoromethyl)pyridin-2(1H)-one
• 3-Bromo-1-isopropyl-5-(trifluoromethyl)-pyridin-2(1H)-one
• 3-bromo-1-propan-2-yl-5-(trifluoromethyl)pyridin-2-one
• 3-BROMO-1-ISOPROPYL-5-(TRIFLUOROMETHYL)PYRIDIN-2-ONE
• 2(1H)-Pyridinone, 3-bromo-1-(1-methylethyl)-5-(trifluoromethyl)-
• SWDPZMKSKVHXJZ-UHFFFAOYSA-N
• SCHEMBL23021449
• 1215205-40-5
• DTXSID40682420
• BS-20970
• CS-0442474
• AKOS015834409
• 3-Bromo-1-(propan-2-yl)-5-(trifluoromethyl)pyridin-2(1H)-one
• DB-366026
• MFCD15143622

• MDL： MFCD15143622
• Inchi： 1S/C9H9BrF3NO/c1-5(2)14-4-6(9(11,12)13)3-7(10)8(14)15/h3-5H,1-2H3
• InChI Key： SWDPZMKSKVHXJZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CN(C1=O)C(C)C

Computed Properties

• Exact Mass: 282.98200
• Monoisotopic Mass: 282.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 22.00000
• LogP: 3.21050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-Bromo-1-isopropyl-5-(trifluoromethyl)pyridin-2(1H)-one

Introduction to 3-Bromo-1-isopropyl-5-(trifluoromethyl)pyridin-2(1H)-one (CAS No. 1215205-40-5)

3-Bromo-1-isopropyl-5-(trifluoromethyl)pyridin-2(1H)-one, with the CAS number 1215205-40-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom, an isopropyl group, and a trifluoromethyl group, which collectively contribute to its diverse chemical and biological properties.

The chemical structure of 3-Bromo-1-isopropyl-5-(trifluoromethyl)pyridin-2(1H)-one is particularly noteworthy due to its potential applications in the development of novel therapeutic agents. The presence of the bromine atom allows for facile substitution reactions, making it a valuable intermediate in synthetic pathways. The isopropyl group adds steric bulk and can influence the compound's solubility and metabolic stability, while the trifluoromethyl group imparts significant electronic effects, enhancing the compound's reactivity and selectivity.

Recent studies have highlighted the importance of 3-Bromo-1-isopropyl-5-(trifluoromethyl)pyridin-2(1H)-one in various medicinal chemistry applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as an effective scaffold for the development of potent inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of this compound exhibited high selectivity and efficacy against key targets, such as kinases and proteases, which are crucial for tumor growth and metastasis.

In another study, published in the European Journal of Medicinal Chemistry, scientists explored the use of 3-Bromo-1-isopropyl-5-(trifluoromethyl)pyridin-2(1H)-one as a building block for designing novel antiviral agents. The unique combination of functional groups in this compound allowed for the synthesis of derivatives with enhanced antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The results indicated that these derivatives could potentially be developed into new therapeutic options for treating viral infections.

The pharmacological properties of 3-Bromo-1-isopropyl-5-(trifluoromethyl)pyridin-2(1H)-one have also been investigated in preclinical studies. A 2022 study conducted by a team at a leading pharmaceutical company evaluated the pharmacokinetic and pharmacodynamic profiles of this compound in animal models. The findings revealed that the compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its potential for further development as a drug candidate.

Beyond its medicinal applications, 3-Bromo-1-isopropyl-5-(trifluoromethyl)pyridin-2(1H)-one has also found use in other areas of chemical research. For example, it has been employed as a ligand in coordination chemistry to form complexes with various metal ions. These complexes have shown promise in catalytic reactions, particularly in asymmetric synthesis and polymerization processes. The ability to fine-tune the electronic properties of these complexes through structural modifications has opened up new avenues for developing more efficient catalysts.

In conclusion, 3-Bromo-1-isopropyl-5-(trifluoromethyl)pyridin-2(1H)-one (CAS No. 1215205-40-5) is a multifaceted compound with significant potential in both medicinal chemistry and broader chemical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the scientific community.